3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3S/c1-13(12(16)17)6-7-14(9-13)11(15)5-4-10-3-2-8-18-10/h2-5,8H,6-7,9H2,1H3,(H,16,17)/b5-4+
• InChI Key: NLGFXNPCHNMEMM-SNAWJCMRSA-N
• Canonical SMILES: CC1(CCN(C1)C(=O)C=CC2=CC=CS2)C(=O)O
• Isomeric SMILES: CC1(CCN(C1)C(=O)/C=C/C2=CC=CS2)C(=O)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid, also known as MTTP, is a synthetic compound that has been widely used in scientific research. This compound is a derivative of pyrrolidine and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid is not fully understood. However, studies have shown that 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid inhibits the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has also been found to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been found to have various biochemical and physiological effects. 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been shown to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation. In addition, 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been found to inhibit the activity of COX-2 and LOX, which are involved in the production of pro-inflammatory cytokines. 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has also been found to reduce the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and inflammation.

Advantages and Limitations for Lab Experiments

3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various studies related to cancer, neuroprotection, and inflammation. However, 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid also has some limitations. It has low solubility in water, which can make it difficult to use in some experiments. In addition, 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has not been extensively studied in vivo, which limits its potential for clinical use.

Future Directions

There are several future directions for research related to 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid. One potential area of research is the development of more soluble derivatives of 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid. Another potential area of research is the study of 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid in animal models to further understand its mechanism of action and potential for clinical use. Finally, the role of 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid in other diseases, such as cardiovascular disease, should be explored.

Synthesis Methods

3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid can be synthesized through a multistep process starting from commercially available starting materials. The synthesis of 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid involves the condensation of 3-methylpyrrolidine-3-carboxylic acid with thiophene-2-carboxaldehyde, followed by reduction and acylation. The final product is obtained by purification through column chromatography.

Scientific Research Applications

3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been used in various scientific research studies, including its role in cancer treatment, neuroprotection, and inflammation. 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. 3-methyl-1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidine-3-carboxylic acid has also been used in studies related to inflammation, where it has been shown to inhibit the production of pro-inflammatory cytokines.